Cas no 116471-08-0 (1-Aziridinecarboxylic acid, 2,3-dimethyl-, methyl ester, (2R,3S)-rel- (9CI))

• Product name: 1-Aziridinecarboxylic acid, 2,3-dimethyl-, methyl ester, (2R,3S)-rel- (9CI)
• CAS No: 116471-08-0
• MF: C₆H₁₁NO₂
• MW: 129.15704
• CID: 131219
• PubChem ID: 14026130

1-Aziridinecarboxylic acid, 2,3-dimethyl-, methyl ester, (2R,3S)-rel- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1-Aziridinecarboxylic acid, 2,3-dimethyl-, methyl ester, (2R,3S)-rel- (9CI)
• 1-Aziridinecarboxylicacid, 2,3-dimethyl-, methyl ester, (2R,3S)-rel-
• methyl (2R,3S)-2,3-dimethylaziridine-1-carboxylate
• 116471-08-0

• Inchi： InChI=1S/C6H11NO2/c1-4-5(2)7(4)6(8)9-3/h4-5H,1-3H3
• InChI Key： XIGIKLJRAHYDGZ-UHFFFAOYSA-N
• SMILES： COC(N1C(C)C1C)=O

Computed Properties

• Exact Mass: 129.078978594g/mol
• Monoisotopic Mass: 129.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.3Ų
• XLogP3: 0.8